Cas no 1694048-99-1 (1-(3-bromopyridin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(3-bromopyridin-2-yl)cyclopropan-1-ol
• CAS No: 1694048-99-1
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6520459
• PubChem ID: 121602905
• Update Time: 2025-07-20

1-(3-bromopyridin-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-2-yl)cyclopropan-1-ol
• Cyclopropanol, 1-(3-bromo-2-pyridinyl)-

• Inchi： 1S/C8H8BrNO/c9-6-2-1-5-10-7(6)8(11)3-4-8/h1-2,5,11H,3-4H2
• InChI Key： CMOLTBFVXUDBNL-UHFFFAOYSA-N
• SMILES： OC1(CC1)C1N=CC=CC=1Br

Experimental Properties

• Density: 1.750±0.06 g/cm3(Predicted)
• Boiling Point: 317.2±32.0 °C(Predicted)
• pka: 12.89±0.20(Predicted)

Additional information on 1-(3-bromopyridin-2-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(3-bromopyridin-2-yl)cyclopropan-1-ol (CAS No. 1694048-99-1)

The compound 1-(3-bromopyridin-2-yl)cyclopropan-1-ol (CAS No. 1694048-99-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclopropyl ring and a bromopyridine moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 1-(3-bromopyridin-2-yl)cyclopropan-1-ol is its role in fragment-based drug design (FBDD). The cyclopropane ring introduces conformational rigidity, which can enhance binding affinity and metabolic stability in drug candidates. Meanwhile, the 3-bromopyridine group offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it a valuable building block in medicinal chemistry.

Recent trends in the pharmaceutical industry highlight the demand for novel heterocyclic compounds like 1-(3-bromopyridin-2-yl)cyclopropan-1-ol. Searches for "bromopyridine derivatives" and "cyclopropanol applications" have surged, reflecting the compound's relevance in addressing challenges such as drug resistance and selectivity. Additionally, its potential use in agrochemicals, particularly in the development of next-generation pesticides, aligns with the global push for sustainable farming solutions.

From a synthetic chemistry perspective, 1-(3-bromopyridin-2-yl)cyclopropan-1-ol exemplifies the convergence of efficiency and innovation. The bromine atom at the 3-position of the pyridine ring facilitates diverse transformations, enabling the creation of libraries of analogs for high-throughput screening. This adaptability is crucial in hit-to-lead optimization, a process frequently searched by researchers in AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated intermediates, 1-(3-bromopyridin-2-yl)cyclopropan-1-ol is designed for minimal ecological impact, aligning with green chemistry principles. This aspect resonates with industries prioritizing ESG (Environmental, Social, and Governance) compliance, a topic dominating corporate and academic discussions.

In conclusion, 1-(3-bromopyridin-2-yl)cyclopropan-1-ol (CAS No. 1694048-99-1) represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceuticals and agrochemicals, combined with its synthetic flexibility, positions it as a critical tool for researchers tackling global health and sustainability challenges. As interest in "small molecule drug discovery" and "heterocyclic building blocks" continues to rise, this compound is poised to remain at the forefront of scientific exploration.